![molecular formula C21H26N2O5S B2567913 N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-3,4-diethoxybenzamide CAS No. 899976-08-0](/img/structure/B2567913.png)
N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-3,4-diethoxybenzamide
Description
N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-3,4-diethoxybenzamide, also known as DTBZ, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of neuroscience. DTBZ is a benzamide derivative that has been found to selectively bind to the vesicular monoamine transporter 2 (VMAT2), a protein that plays a crucial role in the storage and release of monoamine neurotransmitters such as dopamine, serotonin, and norepinephrine.
Scientific Research Applications
Advanced Oxidation Processes for Environmental Remediation
Degradation Pathways and By-Products
Advanced oxidation processes (AOPs) have been extensively studied for the degradation of various recalcitrant compounds in the environment, including pharmaceuticals like acetaminophen. These studies offer insights into degradation kinetics, mechanisms, and by-products, which can be relevant to understanding the potential environmental applications of N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-3,4-diethoxybenzamide. By-products such as hydroquinone, 1,4-benzoquinone, and others have been identified, and their biotoxicity assessed, providing a basis for evaluating the environmental impact of related compounds (Qutob et al., 2022).
Antioxidant Activity and Analytical Methods
Evaluation of Antioxidant Activity
Understanding the antioxidant activity of chemical compounds is crucial for various applications, including food preservation and pharmacology. Analytical methods such as ORAC, HORAC, and FRAP have been developed to determine the antioxidant capacity of compounds. This knowledge can be applied to assess the antioxidant potential of this compound and its derivatives (Munteanu & Apetrei, 2021).
properties
IUPAC Name |
N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-3,4-diethoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O5S/c1-3-27-19-12-7-16(15-20(19)28-4-2)21(24)22-17-8-10-18(11-9-17)23-13-5-6-14-29(23,25)26/h7-12,15H,3-6,13-14H2,1-2H3,(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WKPITLRHNPGUHD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)N3CCCCS3(=O)=O)OCC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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